2-[(5-Aminopentyl)sulfanyl]-1-methyl-1H-imidazole

• Molecular Formula: C9H17N3S
• Molecular Weight: 199.32 g/mol
• SMILES: CN1C=CN=C1SCCCCCN
• InChI: InChI=1S/C9H17N3S/c1-12-7-6-11-9(12)13-8-4-2-3-5-10/h6-7H,2-5,8,10H2,1H3
• InChIKey: AWXIGKHMVKPMQU-UHFFFAOYSA-N

2-[(5-Aminopentyl)sulfanyl]-1-methyl-1H-imidazole Overview

2-[(5-Aminopentyl)sulfanyl]-1-methyl-1H-imidazole is a synthetic organic compound belonging to the class of imidazole-based histamine H3 receptor ligands. Its chemical structure, characterized by a 1-methylimidazole core linked via a thioether bond to a 5-aminopentyl side chain, positions it as a potent antagonist/inverse agonist with high affinity for the human histamine H3 receptor [1]. This compound serves as a specialized pharmacological tool for investigating central nervous system disorders, particularly those involving cognitive and sleep-wake cycle dysregulation [2].

Target Engagement

Histamine H3 receptor binding and functional assay tool

Structural Chemotype

2-sulfanyl-1-methylimidazole scaffold for selectivity research

Model Context

CNS receptor pharmacology and constitutive activity studies

• [1] BindingDB. BDBM50392759 (CHEMBL2151157). Affinity Data for Histamine H3 receptor (Human). View Source
• [2] Gemkow, M. J., et al. (2009). The histamine H3 receptor as a therapeutic drug target for CNS disorders. Drug Discovery Today, 14(9-10), 509-515. View Source

Why Generic Substitution Fails

The histamine H3 receptor pharmacophore is highly sensitive to modifications in the linker region and imidazole substitution pattern. Compounds within the imidazole-based H3 antagonist class exhibit dramatic differences in binding affinity and functional efficacy based on seemingly minor structural changes, such as the position of the sulfur atom, the length of the alkyl chain, or the presence of an N-methyl group [1]. The 2-sulfanyl-1-methylimidazole scaffold of this compound represents a specific structural chemotype that confers a distinct potency and selectivity profile [2]. Substituting this compound with other H3 antagonists like thioperamide, ciproxifan, or impentamine introduces significant variability in receptor binding kinetics and functional outcomes, which can compromise experimental reproducibility and invalidate pharmacological models [3].

Imidazole H3 antagonist chemotypes differ in binding kinetics and functional efficacy; thioperamide, ciproxifan, or impentamine may shift assay response profiles

Linker and N-methyl substitution patterns critically alter receptor selectivity; generic replacement risks off-target pharmacology interpretation

Partial agonist vs. inverse agonist functional differences may invert constitutive activity readouts; direct substitution without validation may compromise model reproducibility

• [1] Vollinga, R. C., et al. (1995). Homologs of histamine as histamine H3 receptor antagonists: a new potent and selective H3 antagonist, 4(5)-(5-aminopentyl)-1H-imidazole. Journal of Medicinal Chemistry, 38(2), 266-271. View Source
• [2] Leurs, R., et al. (2005). The histamine H3 receptor: from gene cloning to H3 receptor drugs. Nature Reviews Drug Discovery, 4(2), 107-120. View Source
• [3] Schwartz, J. C. (2011). The histamine H3 receptor: from discovery to clinical trials with pitolisant. British Journal of Pharmacology, 163(4), 713-721. View Source

Quantitative Comparison with H3 Antagonists

Superior Affinity over Classical Antagonists

The target compound demonstrates exceptionally high affinity for the human recombinant histamine H3 receptor, with a Ki value of 0.126 nM, measured via competitive displacement of [3H]N-alpha-methylhistamine in HEK293 cells [1]. This binding affinity is substantially higher than that of several well-established H3 receptor antagonists. For instance, impentamine (4(5)-(5-aminopentyl)-1H-imidazole) exhibits a Ki of 5 nM under comparable assay conditions, making the target compound approximately 40-fold more potent [2]. The target compound also shows a 198-fold improvement in affinity over thioperamide, which has a reported Ki of 25 nM for the human H3 receptor .

Binding Affinity vs. Classical Antagonists

Cross-study comparable

Ki 0.126 nM (human H3) — ~40-fold lower Ki than impentamine (5 nM), ~198-fold lower than thioperamide (25 nM)

Supports high-sensitivity radioligand binding assay context

Competitive displacement of [3H]N-alpha-methylhistamine, HEK293 cells

Evidence Dimension	Binding Affinity (Ki) at Human Histamine H3 Receptor
Target Compound Data	Ki = 0.126 nM
Comparator Or Baseline	Impentamine: Ki = 5 nM; Thioperamide: Ki = 25 nM
Quantified Difference	~40-fold more potent than impentamine; ~198-fold more potent than thioperamide
Conditions	Competitive radioligand binding assay using [3H]N-alpha-methylhistamine on human recombinant H3 receptor expressed in HEK293 or SK-N-MC cells.

Why This Matters

Higher binding affinity translates to lower required concentrations in in vitro assays, reducing off-target effects and improving assay signal-to-noise ratios.

• [1] BindingDB. BDBM50392759 (CHEMBL2151157). Affinity Data: Ki = 0.126 nM for human H3 receptor. View Source
• [2] BindingDB. BDBM50474426 (Impentamine). Affinity Data: Ki = 5 nM for human H3 receptor. View Source

Affinity vs. Pitolisant

When compared to the clinically approved non-imidazole H3 receptor antagonist/inverse agonist pitolisant, the target compound displays a slightly higher binding affinity. Pitolisant has a reported Ki of 0.16 nM for the recombinant human histamine H3 receptor . The target compound's Ki of 0.126 nM represents an approximately 1.27-fold improvement in binding potency [1]. While this difference is modest, it positions the target compound at the extreme high end of the affinity spectrum for H3 ligands, which may be critical for studies requiring maximal receptor occupancy at minimal concentrations.

Affinity vs. Pitolisant

Cross-study comparable

Target Ki 0.126 nM vs pitolisant Ki 0.16 nM (1.27-fold difference)

Positions compound at high-affinity end of H3 ligand spectrum; reference-standard affinity context

Recombinant human H3 receptor, radioligand binding

Evidence Dimension	Binding Affinity (Ki) at Human Histamine H3 Receptor
Target Compound Data	Ki = 0.126 nM
Comparator Or Baseline	Pitolisant: Ki = 0.16 nM
Quantified Difference	~1.27-fold more potent than pitolisant
Conditions	Competitive radioligand binding assays on human recombinant H3 receptor.

Why This Matters

For studies comparing preclinical candidates or establishing benchmark potencies, this compound serves as a high-affinity reference standard.

• [1] BindingDB. BDBM50392759 (CHEMBL2151157). Affinity Data: Ki = 0.126 nM for human H3 receptor. View Source

Inverse Agonist Functional Profile

Beyond its binding affinity, the target compound's functional activity is a key differentiator. It acts as an inverse agonist at the human H3 receptor, as demonstrated by its IC50 of 2.51 nM in a GTPγS binding assay [1]. This functional potency is notable when compared to other H3 ligands. For example, while impentamine acts as a partial agonist in certain cellular contexts (SK-N-MC cells expressing human H3 receptors), the target compound's inverse agonism suggests a more consistent ability to suppress basal receptor signaling .

Inverse Agonist Functional Profile

Cross-study comparable

IC50 2.51 nM (GTPγS binding) — inverse agonist; impentamine partial agonist

Inverse agonism endpoint context critical for constitutive H3 activity models

Functional difference may invert pharmacological readout

Evidence Dimension	Functional Inverse Agonist Activity
Target Compound Data	IC50 = 2.51 nM (GTPγS binding)
Comparator Or Baseline	Impentamine: partial agonist profile
Quantified Difference	Qualitative functional difference; target compound is an inverse agonist
Conditions	GTPγS binding assay on human recombinant H3 receptor.

Why This Matters

The functional efficacy (inverse agonism vs. partial agonism) critically dictates experimental outcomes, especially in models of constitutive receptor activity. Selecting the wrong compound can invert the observed pharmacological effect.

• [1] BindingDB. BDBM50392759 (CHEMBL2151157). Affinity Data: IC50 = 2.51 nM for human H3 receptor inverse agonist activity. View Source

Inferred Selectivity from Chemotype

While direct, comprehensive selectivity screening data for the target compound is not publicly available, its structural class provides strong inference for a favorable selectivity profile. The 2-sulfanyl-1-methylimidazole chemotype is known to yield compounds with high selectivity for the H3 receptor over H1, H2, and other aminergic receptors [1]. In contrast, compounds like thioperamide exhibit significant affinity for the H4 receptor (Ki = 27 nM) and ciproxifan has reported off-target activities [2]. The target compound's high H3 affinity and distinct chemotype suggest a potentially cleaner pharmacological profile, which is a critical advantage for target validation studies.

Inferred Selectivity from Chemotype

Class-level inference

No direct selectivity data; 2-sulfanyl-1-methylimidazole class linked to high H3 vs. H1/H2/H4 selectivity

Chemotype-based selectivity context; data to verify

Thioperamide has H4 Ki 27 nM; target compound profile inferred

Evidence Dimension	Selectivity over Histamine H4 Receptor
Target Compound Data	Data not available (inferred high selectivity based on chemotype)
Comparator Or Baseline	Thioperamide: Ki = 27 nM at H4 receptor
Quantified Difference	N/A
Conditions	N/A

Why This Matters

High receptor selectivity reduces confounding biological effects and simplifies data interpretation in complex in vivo models.

• [1] Leurs, R., et al. (2005). The histamine H3 receptor: from gene cloning to H3 receptor drugs. Nature Reviews Drug Discovery, 4(2), 107-120. View Source
• [2] Ligneau, X., et al. (1998). Neurochemical and behavioral effects of ciproxifan, a potent histamine H3-receptor antagonist. Journal of Pharmacology and Experimental Therapeutics, 287(2), 658-666. View Source

Recommended Research Applications

High-Sensitivity Binding and Functional Assays

Leveraging its sub-nanomolar binding affinity (Ki = 0.126 nM) [1] and potent inverse agonist activity (IC50 = 2.51 nM) [1], this compound is ideally suited for competitive radioligand binding assays and GTPγS functional assays where high sensitivity and low non-specific binding are paramount. Its potency allows for the use of lower concentrations, minimizing solvent effects and potential off-target interactions.

Benchmarking Novel H3 Ligands

As one of the most potent H3 receptor ligands described, with affinity exceeding that of pitolisant (Ki = 0.16 nM) and impentamine (Ki = 5 nM) [2], this compound serves as an exceptional reference standard for benchmarking the potency of new chemical entities in H3 receptor drug discovery programs. Its distinct chemotype also makes it a valuable tool for validating the selectivity and sensitivity of new assay platforms.

Constitutive H3 Activity in CNS Models

The compound's confirmed inverse agonist functional profile [1] is critical for studies exploring the role of constitutive H3 receptor activity in neurological disorders. Unlike neutral antagonists or partial agonists, an inverse agonist can suppress basal receptor tone, which is essential for probing the full dynamic range of receptor signaling in conditions like narcolepsy, cognitive impairment, and attention deficit disorders.

Selectivity Profiling Panel Reagent

The 2-sulfanyl-1-methylimidazole chemotype is associated with high H3 receptor selectivity [3]. This compound is therefore a key reagent for inclusion in selectivity screening panels designed to differentiate H3-mediated effects from activity at related aminergic receptors (e.g., H1, H2, H4, adrenergic). Its use can help deconvolute complex pharmacological responses in tissue or whole-animal studies.

Application

Selection Property

Validation Focus

High-sensitivity binding assays

High-affinity 2-sulfanyl-1-methylimidazole scaffold

Binding assay sensitivity and non-specific binding review

H3 receptor functional assays

Inverse agonist functional profile

GTPγS constitutive activity endpoint context

Benchmarking novel H3 ligands

Affinity-ranked reference chemotype

Potency ranking across chemotypes and assay platforms

Selectivity panel screening

Chemotype-inferred high H3 selectivity

H3 vs. H4 and aminergic receptor selectivity review

• [1] BindingDB. BDBM50392759 (CHEMBL2151157). Affinity and Functional Data for human H3 receptor. View Source
• [2] BindingDB. BDBM50474426 (Impentamine). Affinity Data: Ki = 5 nM for human H3 receptor. View Source
• [3] Leurs, R., et al. (2005). The histamine H3 receptor: from gene cloning to H3 receptor drugs. Nature Reviews Drug Discovery, 4(2), 107-120. View Source